![molecular formula C26H20 B371540 2,7-Distyrylnaphthalene CAS No. 32057-88-8](/img/structure/B371540.png)
2,7-Distyrylnaphthalene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,7-Distyrylnaphthalene is a compound with the molecular formula C26H20 . It is also known by other names such as 2,7-bis[(E)-2-phenylethenyl]naphthalene and 2,7-di[(E)-styryl]naphthalene .
Synthesis Analysis
The synthesis of 2,7-Distyrylnaphthalene involves irradiation of 2-styrylbenzo[c]phenanthrene under completely oxygen-free conditions . This process leads to the formation of 5,6-dihydrohexahelicene .Molecular Structure Analysis
The molecular structure of 2,7-Distyrylnaphthalene consists of a naphthalene core with styryl groups attached at the 2 and 7 positions . The compound has a molecular weight of 332.4 g/mol .Chemical Reactions Analysis
While specific chemical reactions involving 2,7-Distyrylnaphthalene are not mentioned in the search results, it’s known that the compound can participate in oxidative polymerization reactions .Physical And Chemical Properties Analysis
2,7-Distyrylnaphthalene has a molecular weight of 332.4 g/mol and a complexity of 418 . It has no hydrogen bond donor count and an acceptor count of 0 . The compound has a rotatable bond count of 4 .Scientific Research Applications
Fluorescent Probes for Cellular Imaging
2,7-Distyrylnaphthalene: derivatives have been utilized as highly fluorescent probes for the visualization of cellular membranes . These compounds are valuable for monitoring cellular processes in real-time, which is crucial for understanding biological structures and functions.
Biological Studies
The compound’s properties make it suitable for staining membranous structures of eukaryotic cells, aiding in the visualization of a wide range of biological processes dependent on cellular communication and membrane remodeling .
properties
IUPAC Name |
2,7-bis[(E)-2-phenylethenyl]naphthalene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20/c1-3-7-21(8-4-1)11-13-23-15-17-25-18-16-24(20-26(25)19-23)14-12-22-9-5-2-6-10-22/h1-20H/b13-11+,14-12+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAXGJINOQBOMFG-PHEQNACWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=CC3=C(C=C2)C=CC(=C3)C=CC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=CC3=C(C=C2)C=CC(=C3)/C=C/C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,7-Distyrylnaphthalene | |
CAS RN |
32057-88-8 |
Source
|
Record name | NSC288503 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=288503 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Q & A
Q1: How does irradiation of 2,7-distyrylnaphthalene lead to the formation of 5,6-dihydrohexahelicene?
A1: When irradiated under strictly oxygen-free conditions, 2,7-distyrylnaphthalene undergoes a photocyclization reaction. [] This involves the formation of a new carbon-carbon bond between specific positions within the molecule, leading to a cyclized intermediate. Subsequently, hydrogen atom shifts (H-shifts) occur within this intermediate, ultimately yielding 5,6-dihydrohexahelicene.
Q2: How was the conformation of the synthesized 5,6-dihydrohexahelicene determined?
A2: Nuclear Magnetic Resonance (NMR) spectroscopy played a crucial role in analyzing the conformation of 5,6-dihydrohexahelicene. [] Specifically, researchers examined:
Q3: What is the significance of studying helicenes like 5,6-dihydrohexahelicene?
A3: Helicenes, characterized by their helical structure arising from the non-planar arrangement of fused aromatic rings, represent a fascinating class of molecules with unique properties. [] Their inherent chirality, even in the absence of asymmetric centers, makes them intriguing for applications in areas like:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.